2-((4-Bromophenyl)sulfonyl)-1-(2-fluorophenyl)-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine

• IUPAC Name: 2-(4-bromophenyl)sulfonyl-1-(2-fluorophenyl)-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine
• InChI: InChI=1S/C19H16BrFN2O2S/c20-14-7-9-15(10-8-14)26(24,25)23-13-12-22-11-3-6-18(22)19(23)16-4-1-2-5-17(16)21/h1-11,19H,12-13H2
• InChI Key: QRUOTTDKTRCHRH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(C2=CC=CN21)C3=CC=CC=C3F)S(=O)(=O)C4=CC=C(C=C4)Br
• Molecular Formula: C19H16BrFN2O2S
• Molecular Weight: 435.3 g/mol

Description

2-((4-Bromophenyl)sulfonyl)-1-(2-fluorophenyl)-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine is a useful research compound. Its molecular formula is C19H16BrFN2O2S and its molecular weight is 435.31. The purity is usually 95%.
BenchChem offers high-quality 2-((4-Bromophenyl)sulfonyl)-1-(2-fluorophenyl)-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((4-Bromophenyl)sulfonyl)-1-(2-fluorophenyl)-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Evaluation

• Selective COX-2 Inhibitors : A study described the synthesis and evaluation of diaryl pyrazines and quinoxalines with sulfamoyl/methylsulfonyl-phenyl pharmacophores for cyclooxygenase (COX) inhibitory activity. Compounds demonstrated selective COX-2 inhibitory activity, with two showing significant in vivo anti-inflammatory potential, suggesting their utility as a new class of COX-2 inhibitors (Singh et al., 2004).

• Antimicrobial Activity : Research into the synthesis of novel heterocyclic compounds based on sulfonamido pyrazole and evaluation for antimicrobial activity identified several compounds with promising antibacterial and antifungal effects, highlighting their potential as antimicrobial agents (Darwish et al., 2014).

• Heterocyclic Chemistry : A study focusing on the synthesis of pyrazolopyrimidine and pyrazolotriazine derivatives containing a sulfonyl moiety explored their antimicrobial activity, finding several compounds to be active and underlining the role of sulfonyl-containing heterocycles in medicinal chemistry (Ammar et al., 2004).

• Anticancer Activity : Exploration of a pyrrolo[1,2-a]pyrazine core for its anticancer activity in prostate and breast cancer cells identified a compound with potent anticancer properties, indicating the potential therapeutic value of such structures in cancer treatment (Seo et al., 2019).